Cas no 1216430-61-3 (1-Methyl Xanthine-d3)

• Product Name: 1-Methyl Xanthine-d3
• CAS No: 1216430-61-3
• MF: C₆H₆N₄O₂
• MW: 169.155925273895
• CID: 1060065
• PubChem ID: 71433932
• Update Time: 2025-04-20

1-Methyl Xanthine-d3 Chemical and Physical Properties

Names and Identifiers

• 1-Methyl Xanthine-d3
• J-002356
• 1-(Trideuteriomethyl)-3,7-dihydropurine-2,6-dione
• CS-0694735
• HY-W008449S2
• 1216430-61-3

• Inchi： 1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3
• InChI Key： MVOYJPOZRLFTCP-FIBGUPNXSA-N
• SMILES： O=C1C2=C(N=CN2)NC(N1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 169.06790568g/mol
• Monoisotopic Mass: 169.06790568g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >300°C (dec.)
• Solubility: DMSO (Slightly, Heated)

1-Methyl Xanthine-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator